Cas no 814260-10-1 (PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL-)

PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL- structure
814260-10-1 structure
Product name:PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL-
CAS No:814260-10-1
MF:C18H14N4O
MW:302.329963207245
CID:3483414

PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL- Chemical and Physical Properties

Names and Identifiers

    • PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL-
    • Inchi: 1S/C18H14N4O/c1-11-6-7-15(23)14(10-11)17-20-18(22-21-17)16-13-5-3-2-4-12(13)8-9-19-16/h2-10,23H,1H3,(H,20,21,22)
    • InChI Key: BWRHQLWBWIWKJZ-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(C)C=C1C1N=C(C2C3=C(C=CC=C3)C=CN=2)NN=1

Experimental Properties

  • Density: 1.332±0.06 g/cm3(Predicted)
  • Boiling Point: 610.5±65.0 °C(Predicted)
  • pka: 8.14±0.40(Predicted)

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